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Compound of Interest

Compound Name: NNC 05-2090

Cat. No.: B15579115 Get Quote

Technical Support Center: NNC 05-2090
Welcome to the technical support center for NNC 05-2090. This resource is designed for

researchers, scientists, and drug development professionals to troubleshoot challenges related

to the solubility of NNC 05-2090 in aqueous solutions during experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses common issues encountered when working with NNC 05-2090, with a

focus on its solubility and preparation for in vitro and in vivo studies.

Q1: What is the solubility of NNC 05-2090 in common laboratory solvents?

A1: NNC 05-2090 is a hydrophobic compound with limited solubility in aqueous solutions. It is

more readily soluble in organic solvents. The table below summarizes the available solubility

data.[1][2][3]
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Solvent Solubility
Concentration
(mM)

Notes

DMSO ~100 mg/mL[4] ~221.73 mM

Ultrasonic treatment

may be needed to

achieve this

concentration. It is

recommended to use

newly opened,

anhydrous DMSO as

the solvent is

hygroscopic.[4]

Ethanol
<5.64 mg/mL[3] or to

13 mM
<12.5 mM or 13 mM -

Acetonitrile 0.1-1 mg/mL 0.22-2.2 mM -

Aqueous Solutions Slightly soluble -

Direct dissolution in

aqueous buffers like

PBS is not

recommended.

10% DMSO / 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL[4] ≥ 5.54 mM

This formulation

provides a clear

solution suitable for in

vivo use.[4]

10% DMSO / 90%

Corn Oil
≥ 2.5 mg/mL[4] ≥ 5.54 mM

An alternative

formulation for in vivo

administration.[4]

Q2: I'm observing precipitation when I dilute my NNC 05-2090 DMSO stock solution into my

aqueous cell culture medium. What is happening and how can I prevent this?

A2: This phenomenon is often referred to as "solvent shock." NNC 05-2090 is poorly soluble in

aqueous environments. When a concentrated DMSO stock is rapidly diluted into an aqueous

medium, the abrupt change in solvent polarity causes the compound to crash out of solution

and form a precipitate.
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Troubleshooting Steps to Prevent Precipitation:

Perform a Serial Dilution: Instead of adding the concentrated stock directly to your final

volume of media, create an intermediate dilution. First, dilute the DMSO stock in a small

volume of pre-warmed (37°C) serum-free media or phosphate-buffered saline (PBS). Mix

gently, and then add this intermediate dilution to the final volume of your complete culture

medium.

Pre-warm Your Media: Always use pre-warmed (37°C) cell culture media. Adding the

compound to cold media will decrease its solubility.

Control the Final DMSO Concentration: Keep the final concentration of DMSO in your culture

medium as low as possible, ideally below 0.5%, as high concentrations can be toxic to cells.

Use a Solubilizing Agent: For challenging applications, consider using a solubilizing agent

like Sulfobutylether-β-cyclodextrin (SBE-β-CD), as described in the in vivo protocol below.

This can enhance the aqueous solubility of NNC 05-2090.

Experimental Protocols
This section provides detailed methodologies for preparing and using NNC 05-2090 in

experimental settings.

Protocol 1: Preparation of NNC 05-2090 Stock Solution
in DMSO

Materials:

NNC 05-2090 hydrochloride powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Weigh the desired amount of NNC 05-2090 powder in a sterile microcentrifuge tube.
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2. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM or 50 mM).

3. Vortex the solution thoroughly to dissolve the compound. If complete dissolution is not

achieved, gentle warming in a 37°C water bath or brief sonication can be applied.

4. Visually inspect the solution to ensure it is clear and free of any particulate matter.

5. Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

6. Store the stock solution at -20°C or -80°C. Stock solutions in DMSO are stable for up to 6

months at -80°C and 1 month at -20°C when stored properly away from moisture.[4]

Protocol 2: Preparation of Aqueous Working Solution for
In Vitro Cell-Based Assays
This protocol is designed to minimize precipitation when preparing a final working solution in

cell culture media.

Materials:

NNC 05-2090 DMSO stock solution (from Protocol 1)

Sterile, pre-warmed (37°C) complete cell culture medium

Sterile microcentrifuge or conical tubes

Procedure:

1. Thaw an aliquot of the NNC 05-2090 DMSO stock solution at room temperature.

2. Intermediate Dilution: In a sterile tube, add a small volume of pre-warmed cell culture

medium (e.g., 100 µL).

3. To this, add the calculated volume of the DMSO stock solution and mix gently by pipetting.

4. Final Dilution: Add the intermediate dilution to the final volume of pre-warmed complete

culture medium to reach the desired final concentration.
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5. Gently mix the final solution by inverting the tube or swirling the flask.

6. Visually inspect the final working solution for any signs of precipitation.

7. Use the freshly prepared working solution immediately in your experiment.

Protocol 3: Preparation of NNC 05-2090 Solution for In
Vivo Administration[5]
This protocol utilizes a solubilizing agent to achieve a higher concentration of NNC 05-2090 in

an aqueous-based vehicle suitable for in vivo studies.

Materials:

NNC 05-2090 DMSO stock solution (e.g., 25 mg/mL)

Sulfobutylether-β-cyclodextrin (SBE-β-CD)

Sterile Saline

Sterile tubes

Procedure:

1. Prepare 20% SBE-β-CD in Saline: Dissolve 2 g of SBE-β-CD powder in 10 mL of sterile

saline. Ensure it is completely dissolved and the solution is clear. This solution can be

stored at 4°C for up to one week.

2. Prepare the Final Formulation: To prepare a 1 mL working solution as an example, add

100 µL of a 25 mg/mL NNC 05-2090 DMSO stock solution to 900 µL of the 20% SBE-β-

CD in saline.

3. Mix the solution thoroughly. This will result in a clear solution with a final NNC 05-2090
concentration of ≥ 2.5 mg/mL (≥ 5.54 mM).

4. It is recommended to prepare this working solution fresh on the day of use.
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Signaling Pathways and Mechanisms of Action
NNC 05-2090 has a dual mechanism of action, acting as both a GABA transporter (BGT-1)

inhibitor and a neuromedin U receptor 2 (NMUR2) antagonist.

Inhibition of GABA Transporter (BGT-1)
NNC 05-2090 inhibits the reuptake of the inhibitory neurotransmitter GABA from the synaptic

cleft, primarily by blocking the Betaine/GABA Transporter 1 (BGT-1).[3] This leads to an

increased concentration of GABA in the synapse, enhancing inhibitory neurotransmission.
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Postsynaptic Neuron / Astrocyte

GABA Vesicle GABARelease
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Binds to

GABA ReuptakeMediatesNNC 05-2090 Inhibits
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Inhibition of GABA Reuptake by NNC 05-2090.

Antagonism of Neuromedin U Receptor 2 (NMUR2)
Recent studies have identified NNC 05-2090 as an antagonist of the G protein-coupled

receptor (GPCR), Neuromedin U Receptor 2 (NMUR2).[5] Upon activation by its ligand,

Neuromedin U (NMU), NMUR2 couples to the Gαq protein, initiating a signaling cascade that

leads to the release of intracellular calcium and the subsequent activation of the STAT5

transcription factor.[5] By blocking this receptor, NNC 05-2090 inhibits these downstream

effects.
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NNC 05-2090 as an antagonist of the NMUR2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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